3-Chloro-2-ethenyl-1,1'-biphenyl

• CAS No.: 82617-39-8
• Molecular Formula: C14H11Cl
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 1-chloro-2-ethenyl-3-phenylbenzene
• InChI: InChI=1S/C14H11Cl/c1-2-12-13(9-6-10-14(12)15)11-7-4-3-5-8-11/h2-10H,1H2
• InChI Key: TVJRGSJLQNCEDH-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC=C1Cl)C2=CC=CC=C2

Description

3-Chloro-2-ethenyl-1,1'-biphenyl is a useful research compound. Its molecular formula is C14H11Cl and its molecular weight is 214.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a dry argon atmosphere n-butyllithium (1.3 g, 0.020 mole) was added slowly to a stirred ice cold mixture of (methyl)triphenylphosphonium bromide (7.3 g, 0.0203 mole) in 30 ml of tetrahydrofuran. The mixture was warmed to room temperature, stirred for two hours, and 3-chloro-[1,1'-biphenyl]-2-carboxaldehyde (4.4 g, 0.0203 mole) in 30 ml of tetrahydrofuran added. The reaction mixture was stirred at room temperature for approximately 18 hours, heated at reflux for two hours, then cooled. The reaction mixture was diluted with 300 ml of diethyl ether and washed with 100 ml of water. The organic phase was dried over anhydrous magnesium sulfate, filtered, and evaporated to give a residue. Distillation of the residue at 88°/0.05 mm gave 3-chloro-2-ethenyl-[1,1'-biphenyl] (2.3 g).